Cas no 1019918-76-3 (N,4-Dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide)

• Product Name: N,4-Dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• CAS No: 1019918-76-3
• MF: C₁₅H₂₂BNO₃
• MW: 275.1511
• MDL: MFCD18730378
• CID: 2127283
• PubChem ID: 59785940
• Update Time: 2024-11-08

N,4-Dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N,4-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• XLMMUGOPDZYMKD-UHFFFAOYSA-N
• 4,N-Dimethyl-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzamide
• D94167
• AS-72492
• SCHEMBL4786480
• 1019918-76-3
• A1-25265
• DTXSID901156875
• AKOS037647132
• DA-16280
• N,4-Dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide

• MDL： MFCD18730378
• Inchi： 1S/C15H22BNO3/c1-10-7-8-11(13(18)17-6)9-12(10)16-19-14(2,3)15(4,5)20-16/h7-9H,1-6H3,(H,17,18)
• InChI Key： XLMMUGOPDZYMKD-UHFFFAOYSA-N
• SMILES： O1B(C2C([H])=C(C(N([H])C([H])([H])[H])=O)C([H])=C([H])C=2C([H])([H])[H])OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 275.1692737g/mol
• Monoisotopic Mass: 275.1692737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6